Cas no 261913-04-6 (2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-)

261913-04-6 structure
Product name:2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-
CAS No:261913-04-6
MF:C16H19NO3
MW:273.326964616776
CID:1425916
2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-
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- Inchi: 1S/C16H19NO3/c1-2-3-10-17-16(18)7-5-4-6-13-8-9-14-15(11-13)20-12-19-14/h4-9,11H,2-3,10,12H2,1H3,(H,17,18)/b6-4+,7-5+
- InChI Key: GLSARSFOAIORLO-YDFGWWAZSA-N
- SMILES: C(NCCCC)(=O)/C=C/C=C/C1=CC=C2OCOC2=C1
Computed Properties
- Exact Mass: 273.13657
Experimental Properties
- Density: 1.138±0.06 g/cm3(Predicted)
- Melting Point: 142-143 °C(Solv: ethyl acetate (141-78-6))
- Boiling Point: 483.5±45.0 °C(Predicted)
- PSA: 47.56
- pka: 14.52±0.46(Predicted)
2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)- Related Literature
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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4. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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